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Compound of Interest

Compound Name: 7BIO

Cat. No.: B1662384

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-bromoindirubin-3'-oxime (7BIO) is a synthetic derivative of indirubin, a natural compound with
a history of use in traditional medicine. 7BIO has garnered significant interest in the scientific
community for its biological activities, including the induction of caspase-independent cell death
and inhibition of various kinases such as cyclin-dependent kinases (CDKs) and glycogen
synthase kinase-3[3 (GSK3pB)[1]. Its potential as a therapeutic agent in oncology and
neurodegenerative diseases necessitates standardized laboratory protocols for its use.[1] This
document provides a detailed methodology for the preparation of a stock solution of 7-
bromoindirubin-3'-oxime, crucial for ensuring reproducibility and accuracy in experimental
settings.

Chemical Properties and Data

A summary of the key quantitative data for 7-bromoindirubin-3'-oxime is presented in the table
below for easy reference.
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Property Value Reference
Molecular Formula C16H10BrNsOz2 [2]
Molecular Weight 356.2 g/mol [2]
Appearance Solid [2]

B Soluble in Dimethyl Sulfoxide
Solubility [2]
(DMSO) and Ethanol

Purity >99% [2]

CAS Number 916440-85-2 [2]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a 10 mM stock solution of 7-bromoindirubin-3'-oxime
in DMSO. This concentration is a common starting point for many in vitro kinase assays and
cell-based experiments.

Materials and Equipment:

7-bromoindirubin-3'-oxime powder

e Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

e Microcentrifuge tubes or amber glass vials

e Analytical balance

o Vortex mixer

o Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): laboratory coat, safety glasses, and gloves
Procedure:

o Determine the required mass of 7-bromoindirubin-3'-oxime:
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o To prepare a 10 mM stock solution, the required mass can be calculated using the
following formula:

= Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x
1000 (mg/qg)

o For example, to prepare 1 mL (0.001 L) of a 10 mM (0.01 M) stock solution:

» Mass (mg) = 0.01 mol/L x 0.001 L x 356.2 g/mol x 1000 mg/g = 3.562 mg

e Weighing the Compound:
o Tare a clean, dry microcentrifuge tube or vial on an analytical balance.

o Carefully weigh out the calculated mass of 7-bromoindirubin-3'-oxime powder and record
the exact weight.

e Dissolving the Compound:

o Add the appropriate volume of anhydrous DMSO to the tube containing the powder. For
the example above, add 1 mL of DMSO.

o Cap the tube securely and vortex the solution for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the solid has completely dissolved. If
necessary, gentle warming (not exceeding 37°C) or brief sonication can be used to aid
dissolution.

o Storage and Handling:

o Once dissolved, the stock solution should be aliquoted into smaller, single-use volumes to
avoid repeated freeze-thaw cycles, which can degrade the compound.

o Store the aliquots in tightly sealed tubes or vials at -20°C for long-term storage. For short-
term storage (up to a few days), 4°C may be acceptable, but -20°C is recommended to
maintain stability.
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o When ready to use, thaw an aliquot at room temperature and gently vortex before making
further dilutions in the appropriate experimental buffer or cell culture medium.

Safety Precautions:
e Always handle 7-bromoindirubin-3'-oxime in a well-ventilated area or a chemical fume hood.

o Wear appropriate PPE, including a lab coat, safety glasses, and gloves, to avoid skin and
eye contact.

o Consult the material safety data sheet (MSDS) for detailed safety information. In the
absence of a specific MSDS, treat the compound with the standard precautions for handling
potentially hazardous chemicals.

Visualizations

Experimental Workflow for Stock Solution Preparation:
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Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662384#how-to-prepare-a-stock-solution-of-7-
bromoindirubin-3-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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